Cas no 926228-86-6 (3-(2-Methylbenzyl)oxybenzoic acid)

• Product Name: 3-(2-Methylbenzyl)oxybenzoic acid
• CAS No: 926228-86-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD08443025
• CID: 3032113
• Update Time: 2025-09-27

3-(2-Methylbenzyl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-甲苄基)氧基苯甲酸
• 3-[(2-methylbenzyl)oxy]benzoic acid
• 3-[(2-methylphenyl)methoxy]benzoic acid
• 3-(2-methylbenzyloxy)benzoic acid
• 3-((2-Methylbenzyl)oxy)benzoic acid
• 3-((2-Methylbenzyl)oxy)benzoicacid
• BBL018060
• STK505714
• 3-(2-Methylbenzyl)oxybenzoic acid

• MDL： MFCD08443025
• Inchi： 1S/C15H14O3/c1-11-5-2-3-6-13(11)10-18-14-8-4-7-12(9-14)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： IGCPGAMWSFORNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

3-(2-Methylbenzyl)oxybenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(2-Methylbenzyl)oxybenzoic acid

3-(2-Methylbenzyl)oxybenzoic Acid: A Comprehensive Overview

3-(2-Methylbenzyl)oxybenzoic acid (CAS No. 926228-86-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its aromatic backbone and functional groups, offers a promising platform for the development of novel therapeutic agents.

The chemical structure of 3-(2-Methylbenzyl)oxybenzoic acid consists of a benzene ring substituted with a 2-methylbenzyl group at the 3-position and a carboxylic acid group at the 4-position. This arrangement imparts specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications. The presence of the carboxylic acid group provides the compound with acidic properties, while the aromatic substituents contribute to its lipophilicity and overall stability.

Recent studies have highlighted the potential of 3-(2-Methylbenzyl)oxybenzoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory properties. The mechanism of action involves the inhibition of key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-(2-Methylbenzyl)oxybenzoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2-Methylbenzyl)oxybenzoic acid has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. For example, a study published in Cancer Research reported that 3-(2-Methylbenzyl)oxybenzoic acid selectively targets and inhibits the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition suggests that the compound could be developed into a targeted therapy for cancer treatment.

The pharmacokinetic profile of 3-(2-Methylbenzyl)oxybenzoic acid has also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication. Additionally, its low toxicity and minimal side effects in preclinical studies have further bolstered its potential as a therapeutic agent.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-(2-Methylbenzyl)oxybenzoic acid. One common approach involves the reaction of 3-hydroxybenzoic acid with 2-methylbenzyl chloride in the presence of a base such as potassium carbonate. This method yields high purity products with good yields, making it suitable for large-scale production. Another approach involves the use of transition-metal-catalyzed coupling reactions, which offer enhanced selectivity and milder reaction conditions.

The versatility of 3-(2-Methylbenzyl)oxybenzoic acid extends beyond its direct biological applications. It can also serve as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to synthesize derivatives with enhanced potency or improved pharmacological profiles. These derivatives have shown promise in treating various diseases, including neurodegenerative disorders and metabolic syndromes.

In conclusion, 3-(2-Methylbenzyl)oxybenzoic acid (CAS No. 926228-86-6) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its importance in modern drug discovery efforts.